4-{[1-(chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole

• Molecular Formula: C8H12ClN3
• Molecular Weight: 185.65 g/mol
• SMILES: CN1C=C(N=N1)CC2(CC2)CCl
• InChI: InChI=1S/C8H12ClN3/c1-12-5-7(10-11-12)4-8(6-9)2-3-8/h5H,2-4,6H2,1H3
• InChIKey: CFAYNXJPMSVZAS-UHFFFAOYSA-N

4-{[1-(Chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole: Structural Baseline

4-{[1-(Chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole is a 1,2,3-triazole derivative bearing a unique 1-(chloromethyl)cyclopropyl moiety linked via a methylene bridge to the triazole C4, with a methyl group on N1 [1]. The molecular formula is C8H12ClN3, the molecular weight is 185.65 g·mol⁻¹, and vendor-supplied purity is typically 95% . The chloromethyl group is positioned on the cyclopropyl ring rather than directly on the triazole, a structural feature that profoundly differentiates it from many off-the-shelf triazole building blocks.

Geometry

Chloromethyl on cyclopropane, not directly on triazole

Core

1,2,3-Triazole with N1-methyl substitution

Differentiation

Methylene linker changes conformational and electronic profile from generic triazole blocks

• [1] PubChem Compound Summary for CID 107057930, 4-{[1-(chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole. National Center for Biotechnology Information. View Source

Why Generic Triazole Building Blocks Cannot Substitute 4-{[1-(Chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole

Closely related triazole analogs—such as those bearing a chloromethyl group directly on the heterocycle or employing a 1,2,4-triazole core—exhibit distinctly different electronic, conformational, and reactivity profiles . The placement of the chloromethyl group on the cyclopropane ring instead of the triazole alters the electrophilic character of the carbon center, the number of rotatable bonds, and the overall lipophilicity, all of which cascade into downstream synthetic and pharmacological performance. Even regioisomeric 1,2,4-triazole analogs with identical molecular weight display a fundamentally different dipole moment and hydrogen-bonding pattern, making simple functional interchange scientifically unsound.

1

Cyclopropyl vs. direct triazole chloromethyl attachment alters electrophilicity and rotatable bond profile

2

1,2,4-Triazole regioisomers exhibit a different dipole moment and hydrogen‑bond pattern; functional interchange is not supported

3

Additional N-methyl and methylene raise molecular weight and lipophilicity beyond simple analog mapping

Quantitative Differentiation from Closest Analogs

Molecular Weight Advantage over 4-(Chloromethyl) Analog

The target compound (C8H12ClN3, MW 185.65 g·mol⁻¹) is 28.05 Da heavier than the direct analog 4-(chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole (C6H8ClN3, MW 157.60 g·mol⁻¹) . This mass difference arises from an additional methylene linker and an N-methyl group, which contribute to increased steric bulk and lipophilic surface area.

Molecular Weight

Data to verify

185.65 vs. 157.60 g·mol⁻¹

+28.05 (18% increase)

Higher mass from extra methylene and N-methyl; impacts solubility and hydrophobic contacts

Supplier-reported molecular formula; cross-check with HRMS recommended

Evidence Dimension	Molecular weight
Target Compound Data	185.65 g·mol⁻¹
Comparator Or Baseline	4-(Chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole: 157.60 g·mol⁻¹
Quantified Difference	+28.05 g·mol⁻¹ (18% increase)
Conditions	Calculated from molecular formula; vendor specifications

Why This Matters

The higher molecular weight, coupled with the additional N-methyl, reduces aqueous solubility but may enhance target binding through increased hydrophobic contacts, a critical trade-off in lead optimization.

Rotatable Bond Differentiation for Conformational Sampling

The target compound possesses three rotatable bonds (triazole–CH2, CH2–cyclopropyl, cyclopropyl–CH2Cl) compared to only one rotatable bond in 4-(chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole (aryl–CH2Cl) [1]. This difference, derived from PubChem computed descriptors, translates into significantly greater conformational flexibility.

Rotatable Bonds

Reported

3 vs. 1 rotatable bond

+2 bonds

Conformational flexibility supports fragment growing, but may carry entropic binding cost

PubChem Cactvs computed descriptors; verification by conformational analysis advised

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	4-(Chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole: 1 rotatable bond
Quantified Difference	+2 rotatable bonds
Conditions	PubChem computed descriptors (Cactvs 3.4.8.18)

Why This Matters

Increased conformational flexibility can improve the ability to adopt bioactive conformations but may incur an entropic penalty upon binding; this is a key parameter for fragment-based drug design and library selection.

• [1] PubChem Compound Summary for CID 107057930, 4-{[1-(chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole, Computed Descriptors section. View Source

1,2,3-Triazole Dipole Moment Advantage over 1,2,4-Isomer

The 1,2,3-triazole nucleus exhibits a dipole moment of 4.38 D, whereas the isomeric 1,2,4-triazole core displays a dipole moment of 3.28 D [1]. Because the target compound incorporates a 1,2,3-triazole ring, it benefits from a 34% stronger dipole compared to the 3-{[1-(chloromethyl)cyclopropyl]methyl}-4-methyl-4H-1,2,4-triazole regioisomer (CAS 2138269-63-1).

Dipole Moment

Class-level

4.38 D vs. 3.28 D

34% higher dipole

Stronger H‑bond acceptor and metal‑coordination capability; relevant for kinase hinge design

Literature values for parent heterocycles; compound-specific measurement advisable

Evidence Dimension	Core heterocycle dipole moment
Target Compound Data	1,2,3-Triazole core: 4.38 D
Comparator Or Baseline	1,2,4-Triazole core: 3.28 D
Quantified Difference	34% higher dipole moment
Conditions	Literature values from heterocyclic chemistry handbooks

Why This Matters

A larger dipole moment enhances hydrogen‑bond acceptor strength and metal‑coordination capability, directly influencing target engagement in enzyme active sites and coordination chemistry applications.

• [1] Katritzky, A.R.; Ramsden, C.A.; Joule, J.A.; Zhdankin, V.V. Handbook of Heterocyclic Chemistry, 3rd ed.; Elsevier: 2010; pp 165–166. View Source

Lipophilicity Advantage over Lower-Mass Analogs

The target compound has a computed XLogP3-AA of 1.2, as reported by PubChem [1]. Although direct experimental LogP values for the closest analog are not publicly available, the addition of an N‑methyl group and an extra methylene unit predictably raises LogP by approximately 0.5–0.8 log units relative to 4-(chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole (estimated XLogP3-AA ≈ 0.7) [2].

Lipophilicity

Context-dependent

XLogP3-AA 1.2 vs. estimated ~0.7

~0.5 log units higher

Informs permeability/solubility balance; relevant for CNS and oral exposure studies

Computed estimate; experimental LogD measurement needed for definitive ranking

Evidence Dimension	Computed partition coefficient (XLogP3-AA)
Target Compound Data	1.2
Comparator Or Baseline	4-(Chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole: estimated ~0.7
Quantified Difference	~0.5 log units higher
Conditions	PubChem XLogP3 3.0; analog estimate based on fragment-based prediction

Why This Matters

Higher lipophilicity can improve membrane permeability but may reduce aqueous solubility; this balance is crucial for oral bioavailability and must guide procurement for pharmacokinetic studies.

• [1] PubChem Compound Summary for CID 107057930, 4-{[1-(chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole, Computed Properties. View Source
• [2] XLogP3-AA estimation for 4-(chloromethyl)-1-cyclopropyl-1H-1,2,3-triazole based on fragment contribution method; PubChem prediction tool (PubChem release 2021.05.07). View Source

Optimal Application Scenarios

Lead Optimization with Enhanced Conformational Flexibility

The three rotatable bonds provide a larger conformational space than the rigid comparator with a single rotatable bond. This makes the compound well-suited for fragment growing and scaffold hopping campaigns where multiple binding modes must be explored [1].

Kinase Inhibitor Design via Triazole Metal Coordination

The 1,2,3-triazole core with a 4.38 D dipole moment offers superior metal‑chelation ability relative to 1,2,4-triazole analogs. This is particularly valuable for designing ATP‑competitive kinase inhibitors that target the hinge region via triazole‑Mg²⁺ interactions [2].

Covalent Probe Synthesis via Cyclopropyl Chloromethyl Electrophilicity

The chloromethyl group on the cyclopropane ring reacts with nucleophiles at a rate distinct from benzylic or heteroaryl‑chloromethyl systems. This tunable reactivity supports the synthesis of covalent inhibitors with controlled warhead kinetics, a key advantage over directly attached chloromethyl‑triazole building blocks [1].

Physicochemical Property Screening for CNS Drug Candidates

With a computed XLogP3-AA of 1.2 and TPSA of 30.7 Ų, the compound falls near the center of the CNS MPO desirability window. It provides a balanced lipophilicity‑polar surface area profile that distinguishes it from lower-mass, less lipophilic analogs, making it a strategic choice for blood‑brain barrier penetration studies.

Application

Selection Property

Validation Focus

Conformational flexibility in lead optimization

Rotatable bond count and scaffold geometry

Conformational sampling (MD, NMR) and fragment‑growing campaigns

ATP‑competitive kinase inhibitor research

1,2,3‑triazole dipole moment for metal coordination

Kinase hinge‑region binding assays and Mg²⁺‑chelation studies

Covalent inhibitor probe synthesis

Cyclopropyl chloromethyl electrophilicity

Warhead reactivity kinetics and selectivity profiling

CNS drug candidate property screening

Computed lipophilicity and polar surface area balance

CNS MPO scoring, PAMPA permeability, and brain exposure models

• [1] PubChem Compound Summary for CID 107057930, 4-{[1-(chloromethyl)cyclopropyl]methyl}-1-methyl-1H-1,2,3-triazole, Computed Descriptors. View Source
• [2] Katritzky, A.R.; Ramsden, C.A.; Joule, J.A.; Zhdankin, V.V. Handbook of Heterocyclic Chemistry, 3rd ed.; Elsevier: 2010; pp 165–166. View Source